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Compound of Interest

Compound Name: 2-Allylcyclohexanone

Cat. No.: B1266257 Get Quote

Essential Safety and Handling Guide for 2-
Allylcyclohexanone
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Allylcyclohexanone in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

minimize exposure risks.

Chemical Identifier:

Name: 2-Allylcyclohexanone

CAS Number: 94-66-6

Molecular Formula: H₂C=CHCH₂C₆H₉(=O)

Hazard Identification and Safety Summary
2-Allylcyclohexanone is a combustible liquid that poses several health risks. It is harmful if

swallowed, inhaled, or in contact with skin. It is also known to cause skin irritation and serious

eye damage, and may cause respiratory irritation.[1]

GHS Hazard Statements:

H226: Flammable liquid and vapor.[1]
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H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaled.[1]

H315: Causes skin irritation.[1]

H318: Causes serious eye damage.[1]

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Physical and Chemical Properties
Property Value

Form Liquid

Boiling Point 94 °C / 23 mmHg

Density 0.927 g/mL at 25 °C

Flash Point 113 °C (235.4 °F) - closed cup

Refractive Index n20/D 1.469

Personal Protective Equipment (PPE)
A thorough risk assessment is necessary before handling 2-Allylcyclohexanone.[2] The

following PPE is mandatory to minimize exposure.
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PPE Category Specification Purpose

Eye and Face Protection
Chemical safety goggles or a

face shield.[2]

To protect against splashes

and airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or neoprene).[2][3]
To prevent skin contact.

Body Protection
A long-sleeved laboratory coat.

[4][5]

To protect clothing and skin

from contamination.

Respiratory Protection

Use in a well-ventilated area or

a fume hood. If ventilation is

insufficient, use a respirator

with a suitable filter (e.g., Type

ABEK (EN14387)).[6]

To avoid inhalation of vapors.

Operational Plan: Step-by-Step Handling
Procedures
Pre-Operational Checks

Ensure that an eyewash station and safety shower are readily accessible and in good

working order.[7]

Verify that the fume hood or other ventilated enclosure is functioning correctly.

Assemble all necessary equipment and reagents before starting the procedure.

Confirm that a designated and properly labeled hazardous waste container is available.[8]

Handling 2-Allylcyclohexanone
Donning PPE: Put on all required personal protective equipment as specified in the table

above.

Grounding: Ground and bond the container and receiving equipment to prevent static

discharge, especially during transfers.[9][10]
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Dispensing: Conduct all handling and dispensing of 2-Allylcyclohexanone inside a certified

chemical fume hood to minimize inhalation exposure.[8] Use only non-sparking tools.[7][9]

[10]

Avoid Contact: Avoid contact with eyes, skin, and clothing.[6] Do not breathe vapors or mists.

[1][6]

Heating: Keep away from heat, sparks, open flames, and hot surfaces.[1][10] No smoking is

permitted in the handling area.[10]

Storage: Keep the container tightly closed when not in use.[10] Store in a cool, well-

ventilated, and approved area away from incompatible materials such as oxidizing agents,

acids, and alkalis.[6]

Post-Handling Procedures
Decontamination: Thoroughly wash hands and any exposed skin with soap and water after

handling.

Cleaning: Clean the work area and any equipment used.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination and dispose

of single-use items in the appropriate waste stream.

Storage: Return the 2-Allylcyclohexanone container to its designated secure storage area.

Emergency and First Aid Measures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1266257?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_2_Allyl_6_methylpyridazin_3_2H_one_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0094606&productDescription=ALLYLCYCLOHEXANE+96%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://greenfield.com/wp-content/uploads/2018/11/Cyclohexanone-1.pdf
https://media.laballey.com/docbuilder/cyclohexanone-acs-grade-safety-data-sheet-652d1aee807af.pdf
https://asrc.gc.cuny.edu/wp-content/uploads/media/global-assets/Cyclohexanone-MSDS.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Cyclohexanone.pdf
https://asrc.gc.cuny.edu/wp-content/uploads/media/global-assets/Cyclohexanone-MSDS.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Cyclohexanone.pdf
https://media.laballey.com/docbuilder/cyclohexanone-acs-grade-safety-data-sheet-652d1aee807af.pdf
https://media.laballey.com/docbuilder/cyclohexanone-acs-grade-safety-data-sheet-652d1aee807af.pdf
https://media.laballey.com/docbuilder/cyclohexanone-acs-grade-safety-data-sheet-652d1aee807af.pdf
https://asrc.gc.cuny.edu/wp-content/uploads/media/global-assets/Cyclohexanone-MSDS.pdf
https://www.benchchem.com/product/b1266257?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present and easy to do.[6][9] Seek immediate

medical attention.[6][9]

Skin Contact

Take off immediately all contaminated clothing.

[9] Rinse skin with plenty of water.[6][9] If skin

irritation occurs, get medical advice/attention.[9]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[6][9] Call a poison

center or doctor if you feel unwell.[9]

Ingestion

Rinse mouth.[9] Do NOT induce vomiting.[10]

Call a poison center or doctor if you feel unwell.

[9][10]

Disposal Plan
The disposal of 2-Allylcyclohexanone and its contaminated waste must be handled as

hazardous chemical waste.[8] Never dispose of this chemical down the drain or in regular

trash.[8][11]

Waste Segregation and Collection
Waste Container: Collect waste 2-Allylcyclohexanone and any contaminated materials

(e.g., gloves, pipette tips, paper towels) in a dedicated, chemically compatible, and clearly

labeled hazardous waste container.[8][12]

Labeling: The container must be labeled with "Hazardous Waste" and the full chemical

name: "2-Allylcyclohexanone".

Segregation: Do not mix with incompatible waste streams. As a non-halogenated organic

solvent, it should be segregated accordingly.[11]

Storage of Waste
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Store the sealed waste container in a designated and secure satellite accumulation area.

The storage area should be cool, well-ventilated, and away from sources of ignition and

incompatible materials.[10]

Professional Disposal
Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.[8][13]

Ensure that the disposal company is reputable and follows all local, state, and federal

regulations for hazardous waste disposal.[13]
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Safe Handling and Disposal Workflow for 2-Allylcyclohexanone

1. Pre-Operational Checks
- Verify fume hood and safety showers

- Assemble equipment
- Prepare labeled waste container

2. Don PPE
- Safety goggles/face shield

- Nitrile/neoprene gloves
- Lab coat

Proceed

3. Handling Operations
- Work in fume hood
- Ground equipment

- Use non-sparking tools
- Avoid heat and ignition sources

Proceed

4. Post-Handling
- Decontaminate work area
- Wash hands thoroughly

- Doff PPE correctly

Task Complete

Spill or Exposure Event

If spill/exposure occurs

5. Waste Collection
- Collect in labeled, compatible container
- Segregate as non-halogenated waste

Generate Waste

6. Waste Storage
- Seal container

- Store in designated satellite area

Store

7. Professional Disposal
- Contact EHS or licensed contractor

Arrange Pickup

Emergency First Aid
- Follow specific procedures

- Seek medical attention

Immediate Action

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Allylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. louisville.edu [louisville.edu]

2. Personal protective equipment in your pharmacy - Alberta College of Pharmacy
[abpharmacy.ca]

3. Personal Protective Equipment and Chemistry - Chemical Safety Facts
[chemicalsafetyfacts.org]

4. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

5. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]

6. asrc.gc.cuny.edu [asrc.gc.cuny.edu]

7. fishersci.com [fishersci.com]

8. benchchem.com [benchchem.com]

9. greenfield.com [greenfield.com]

10. media.laballey.com [media.laballey.com]

11. hazardouswasteexperts.com [hazardouswasteexperts.com]

12. benchchem.com [benchchem.com]

13. Chemical Waste Collection & Disposal - Grundon [grundon.com]

To cite this document: BenchChem. [Personal protective equipment for handling 2-
Allylcyclohexanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266257#personal-protective-equipment-for-
handling-2-allylcyclohexanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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